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Introduction

SLMB6 is a protein in Saccharomyces cerevisiae implicated in the organization of the actin
cytoskeleton and the process of endocytosis. These fundamental cellular processes are crucial
for cell viability, growth, and response to external stimuli. Dysregulation of analogous pathways
in higher eukaryotes is associated with numerous diseases, making the underlying protein
machinery attractive targets for therapeutic intervention. These application notes describe a
high-throughput screening (HTS) assay designed to identify small molecule modulators of
SLM6 function by monitoring its impact on endocytosis.

Assay Principle

The primary HTS assay is a cell-based phenotypic screen that quantifies the uptake of a
fluorescently labeled substrate in yeast cells. A strain with a partial loss-of-function slmé6 allele
is utilized to create a sensitized background, enhancing the detection of both inhibitors and
activators of the endocytic pathway. Compounds that restore or further inhibit endocytosis are
identified by changes in intracellular fluorescence intensity.

A secondary, target-based assay is employed to validate hits from the primary screen. This
assay measures the binding of compounds to purified SLM6 protein using a fluorescence
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polarization (FP) method.

Data Presentation

The following tables summarize the performance of the primary and secondary screening
assays with hypothetical control compounds.

Table 1: Primary Endocytosis Assay Performance

Parameter Value

Assay Format 384-well microplate

Cell Line S. cerevisiae sIm6A

Fluorescent Substrate FM4-64

Positive Control (Inhibitor) Latrunculin A (10 pM)

Negative Control (Vehicle) DMSO (0.1%)

Z'-factor 0.72

Signal-to-Background (S/B) 8.5

Hit Criteria > 3 standard deviations from DMSO control

Table 2: Secondary Fluorescence Polarization Assay Performance
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Parameter Value

Assay Format 384-well microplate, black, low-volume
Target Protein Purified His-tagged SLM6

Fluorescent Probe Fluorescein-labeled peptide ligand
Positive Control Unlabeled peptide ligand

Negative Control (Vehicle) DMSO (0.1%)

Z'-factor 0.85

Assay Window 150 mP

Experimental Protocols
Primary High-Throughput Screening Assay: FM4-64
Uptake

e Cell Preparation:

[¢]

Inoculate a culture of S. cerevisiae sIm6A in YPD medium and grow overnight at 30°C
with shaking.

[¢]

Dilute the overnight culture to an ODseoo of 0.2 in fresh YPD and grow to mid-log phase
(ODeoo = 0.8).

Wash the cells twice with ice-cold YPD medium.

[¢]

[¢]

Resuspend the cells in ice-cold YPD to a final concentration of 1x107 cells/mL.
e Compound Plating:

o Using an acoustic liquid handler, dispense 50 nL of test compounds, positive control
(Latrunculin A), and negative control (DMSO) into a 384-well clear-bottom microplate.

o Assay Procedure:
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o Add 25 puL of the cell suspension to each well of the compound plate.

o Incubate the plate at 30°C for 30 minutes with gentle agitation.

o Prepare a 2X working solution of FM4-64 dye in YPD (final concentration 8 uM).
o Add 25 puL of the FM4-64 working solution to each well.

o Incubate the plate at 30°C for 1 hour.

o Measure the fluorescence intensity using a plate reader (Excitation: 515 nm, Emission:
640 nm).

Secondary Assay: SLM6 Fluorescence Polarization

» Reagent Preparation:

o Prepare an assay buffer containing 20 mM HEPES (pH 7.5), 150 mM NaCl, 1 mM DTT,
and 0.01% Tween-20.

o Dilute purified His-tagged SLM6 protein to 20 nM in assay buffer.
o Dilute the fluorescein-labeled peptide probe to 2 nM in assay buffer.
e Compound Plating:

o Dispense 100 nL of test compounds and controls into a 384-well black, low-volume
microplate.

e Assay Procedure:

o

Add 10 pL of the SLM6 protein solution to each well.

[¢]

Add 10 pL of the fluorescent probe solution to each well.

[¢]

Incubate the plate at room temperature for 30 minutes, protected from light.

[e]

Measure fluorescence polarization using a suitable plate reader.
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Visualizations
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Caption: Hypothetical signaling pathway involving SLM6 in endocytosis.
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Caption: High-throughput screening workflow for SLM6 modulators.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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